![molecular formula C20H30N4O4 B2678517 1-(1-(3,4-Dimethoxyphenyl)-5-oxopyrrolidin-3-yl)-3-(3-(pyrrolidin-1-yl)propyl)urea CAS No. 877641-76-4](/img/structure/B2678517.png)
1-(1-(3,4-Dimethoxyphenyl)-5-oxopyrrolidin-3-yl)-3-(3-(pyrrolidin-1-yl)propyl)urea
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Description
1-(1-(3,4-Dimethoxyphenyl)-5-oxopyrrolidin-3-yl)-3-(3-(pyrrolidin-1-yl)propyl)urea is a useful research compound. Its molecular formula is C20H30N4O4 and its molecular weight is 390.484. The purity is usually 95%.
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Scientific Research Applications
Electron Transfer in Hydrogen-Bonded Systems
Research on ruthenium and osmium complexes featuring urea ligands has shown that these complexes can maintain dimeric structures through hydrogen bonding, facilitating electron transfer. Such studies highlight the role of urea derivatives in understanding electron transfer mechanisms across hydrogen bonds, which could be crucial for designing new materials for electronic applications (Pichlmaier et al., 2009).
Optical and Electro-Optical Properties
Investigations into novel chalcone derivatives, including those with urea functionalities, have demonstrated significant electro-optic properties, suggesting their potential use in nonlinear optics and optoelectronic device fabrications. These findings indicate the importance of urea derivatives in the development of materials with superior optical and electro-optical properties (Shkir et al., 2018).
Anticancer Agents
Studies on 1-aryl-3-[4-(pyridin-2-ylmethoxy)phenyl]urea derivatives have shown significant antiproliferative effects against various cancer cell lines. This research underscores the potential of urea derivatives as frameworks for developing new anticancer agents (Feng et al., 2020).
Hydrogen-Bonded Complexes and Folding
Research on heterocyclic ureas has explored their ability to form multiply hydrogen-bonded complexes and their conformational behaviors. Such studies provide a foundation for using urea derivatives in the design of self-assembling materials and understanding folding mechanisms relevant to biomimicry and nanotechnology (Corbin et al., 2001).
Properties
IUPAC Name |
1-[1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl]-3-(3-pyrrolidin-1-ylpropyl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H30N4O4/c1-27-17-7-6-16(13-18(17)28-2)24-14-15(12-19(24)25)22-20(26)21-8-5-11-23-9-3-4-10-23/h6-7,13,15H,3-5,8-12,14H2,1-2H3,(H2,21,22,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KBKFBRCWMPAXKT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)N2CC(CC2=O)NC(=O)NCCCN3CCCC3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H30N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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